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Compound of Interest

Methyl 4-chloropicolinate
Compound Name:
hydrochloride

Cat. No. B017519

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of
Methyl 4-chloropicolinate hydrochloride, a key intermediate in pharmaceutical synthesis.
The data presented herein is essential for researchers and professionals involved in drug
discovery and development, aiding in reaction stoichiometry, analytical method development,
and quality control.

Core Physicochemical Data

The fundamental molecular characteristics of Methyl 4-chloropicolinate and its hydrochloride
salt are summarized below. The hydrochloride salt is often utilized to improve the compound's
stability and solubility in aqueous media, a critical consideration in many experimental and
manufacturing protocols.
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Methyl 4-chloropicolinate

Property Methyl 4-chloropicolinate hydrochloride
Molecular Formula C7H6CINO2[1][2][3] C7H7CI2NO2[4]
Molecular Weight 171.58 g/mol [1][2][3][5] 208.04 g/mol [4]
CAS Number 24484-93-3[1][2][3][5] 176977-85-8[4]

Chemical Structure and Relationship

The relationship between Methyl 4-chloropicolinate and its hydrochloride salt is a simple acid-
base reaction. The basic nitrogen on the pyridine ring of Methyl 4-chloropicolinate is protonated
by hydrochloric acid to form the corresponding salt. This process is illustrated in the logical
diagram below.

Chemical Relationship

Methyl 4-chloropicolinate Hydrochloric Acid
C7H6CINO2 HCI

+ HCI

Methyl 4-chloropicolinate hydrochloride

C7H7CI2NO2
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Caption: Formation of the hydrochloride salt.

Experimental Protocols

While specific experimental protocols for the use of Methyl 4-chloropicolinate hydrochloride
are highly application-dependent, a general workflow for its synthesis and purification is
outlined below. This serves as a foundational methodology that can be adapted for specific

research contexts.
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General Experimental Workflow
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Caption: Synthesis and purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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